Cas no 13322-19-5 ((5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol)
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol
- 2H-1,2,3-Triazole-4-methanol,5-methyl-2-phenyl-
- (5-methyl-2-phenyltriazol-4-yl)methanol
- SDCCGMLS-0065990.P001
- (5-methyl-2-phenyl-1,2,3-triazol4-yl)methan-1-ol
- DTXSID60340277
- CS-0324505
- FT-0604822
- MFCD02682048
- BP-11085
- (5-Methyl-2-phenyl-2H-[1,2,3]triazol-4-yl)-methanol
- (5-methyl-2-phenyl-1,2,3-triazol-4-yl)methan-1-ol
- SCHEMBL201295
- 13322-19-5
- MS-22162
- 4,4-diethynyldiphenylmethane
- W-205421
- 2-Phenyl-4-(hydroxymethyl)-5-methyl-2H-1,2,3-triazole
- AKOS006227828
- (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol #
- (5-methyl-2-phenyl-triazol-4-yl)methanol
-
- MDL: MFCD02682048
- Inchi: 1S/C10H11N3O/c1-8-10(7-14)12-13(11-8)9-5-3-2-4-6-9/h2-6,14H,7H2,1H3
- InChI Key: VYHJVMFMRIGUFV-UHFFFAOYSA-N
- SMILES: OCC1C(C)=NN(C2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 189.09000
- Monoisotopic Mass: 189.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.23
- Melting Point: 75 °C
- Boiling Point: 392°Cat760mmHg
- Flash Point: 190.9°C
- Refractive Index: 1.626
- PSA: 50.94000
- LogP: 1.06800
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol Security Information
- Safety Instruction: S24/25
- Safety Term:S24/25
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR23256-250mg |
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol |
13322-19-5 | 250mg |
£38.00 | 2024-05-24 | ||
| Apollo Scientific | OR23256-1g |
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol |
13322-19-5 | 1g |
£68.00 | 2024-05-24 | ||
| Chemenu | CM494100-1g |
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol |
13322-19-5 | 95% | 1g |
$265 | 2024-08-02 | |
| TRC | M354658-10mg |
(5-Methyl-2-Phenyl-2H-1,2,3-Triazol-4-Yl)Methanol |
13322-19-5 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M354658-50mg |
(5-Methyl-2-Phenyl-2H-1,2,3-Triazol-4-Yl)Methanol |
13322-19-5 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M354658-100mg |
(5-Methyl-2-Phenyl-2H-1,2,3-Triazol-4-Yl)Methanol |
13322-19-5 | 100mg |
$ 80.00 | 2022-06-02 | ||
| Alichem | A019116601-1g |
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol |
13322-19-5 | 95% | 1g |
1,078.00 USD | 2021-05-31 | |
| Key Organics Ltd | MS-22162-1G |
(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol |
13322-19-5 | >95% | 1g |
£50.00 | 2025-02-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395175-250mg |
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol |
13322-19-5 | 95+% | 250mg |
¥421.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395175-1g |
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol |
13322-19-5 | 95+% | 1g |
¥691.00 | 2024-08-09 |
(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol
Introduction to (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol (CAS No. 13322-19-5)
Compound (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol, identified by its CAS number 13322-19-5, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the triazole class, which is renowned for its diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly its 5-methyl and 2-phenyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.
The (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol structure is characterized by a triazole ring system connected to a methanol functional group. This configuration allows for various interactions with biological targets, making it a valuable scaffold for drug discovery. The presence of the 5-methyl group enhances the stability of the molecule, while the 2-phenyl substituent introduces hydrophobicity, which can influence its binding affinity and pharmacokinetic properties.
In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infections, cancer, and inflammatory disorders. The (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol molecule has shown promise in preliminary studies as a lead compound for further development.
One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with disease progression. The triazole ring is known to exhibit antimicrobial and anti-inflammatory properties, while the methanol group can serve as a pharmacophore for targeting specific enzymes or receptors. This dual functionality makes (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol a versatile candidate for medicinal chemistry applications.
The synthesis of (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed transformations have been instrumental in constructing the complex triazole core structure efficiently.
Evaluation of the pharmacological properties of this compound has revealed several interesting findings. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes implicated in cancer cell proliferation. Additionally, preliminary in vivo experiments suggest that it may possess anti-inflammatory effects by modulating cytokine production pathways. These findings underscore the therapeutic potential of (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-ylmethanol.
The chemical stability and solubility profile of this compound are also critical factors to consider in its development as a pharmaceutical agent. The presence of the hydroxymethyl group enhances solubility in polar solvents, facilitating formulation into various drug delivery systems. Furthermore, the stability under different storage conditions ensures long-term viability for research and clinical applications.
Ongoing research efforts are focused on optimizing the synthetic route to improve scalability and cost-effectiveness. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore novel derivatives with enhanced pharmacological activity. The integration of computational chemistry techniques has also accelerated the design process by predicting molecular interactions and optimizing lead structures.
The future prospects for (5-Methyl--(CAS No.)--(product name)) are promising given its unique structural features and biological potential. As more data becomes available from preclinical studies, further refinements can be made to enhance its therapeutic efficacy and safety profile. The triazole scaffold offers a rich platform for innovation in drug discovery, and compounds like this continue to inspire new avenues in medicinal chemistry.
13322-19-5 ((5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)